Cas no 2138336-38-4 (5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138336-38-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6217265
• PubChem ID: 165779382
• Update Time: 2025-10-22

5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 2138336-38-4
• EN300-742683
• 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C8H13NO/c1-2-3-7-4-8(10)6-9-5-7/h2,4,8-10H,1,3,5-6H2
• InChI Key： LIQAVVPUKJPXSU-UHFFFAOYSA-N
• SMILES： OC1C=C(CC=C)CNC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138336-38-4): Properties, Applications, and Research Insights

The compound 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138336-38-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its tetrahydropyridine core, combined with a prop-2-en-1-yl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential role in modulating neurological pathways and enzyme interactions, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol has surged due to their applications in central nervous system (CNS) therapeutics. This compound’s hydroxyl group and alkenyl side chain offer reactive sites for further derivatization, making it a valuable building block for small-molecule libraries. Its CAS No. 2138336-38-4 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol exemplifies advancements in green chemistry. Researchers are exploring catalyst-free and solvent-free methods to produce such intermediates, addressing environmental concerns. Its scalability and stability under mild conditions make it a candidate for industrial applications, particularly in API (Active Pharmaceutical Ingredient) manufacturing. These attributes resonate with the growing focus on sustainable synthesis in the chemical industry.

The compound’s physicochemical properties, including logP and hydrogen-bonding capacity, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Computational studies using molecular docking tools suggest its affinity for G-protein-coupled receptors (GPCRs), a hotspot in drug design. Such insights are frequently queried in AI-driven drug discovery platforms, highlighting its intersection with machine learning and cheminformatics.

Beyond pharmaceuticals, CAS No. 2138336-38-4 is investigated for its role in material science. Its conjugated double bonds could contribute to polymeric materials with tailored electrochemical properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, a trend increasingly reflected in academic publications and patent filings.

In summary, 5-(Prop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138336-38-4) represents a nexus of innovation in organic synthesis, therapeutic development, and sustainable chemistry. Its multifaceted applications and research potential ensure its continued prominence in scientific discourse, meeting the needs of both academic researchers and industrial chemists.